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Compound of Interest

Compound Name: Meta Fluoxetine-d3 Hydrochloride
Cat. No.: B1157161
Get Quote
\ J

Executive Summary & Risk Profile

Meta Fluoxetine-d3 Hydrochloride is a deuterated stable isotope labeled (SIL) internal
standard used primarily in LC-MS/MS bioanalysis.[1] While chemically behaving as a potent
Selective Serotonin Reuptake Inhibitor (SSRI), its deuterated nature introduces high financial

value and sensitivity to isotopic dilution.[1]
Handling this compound requires a dual-threat mitigation strategy:

» Biological Safety: Protecting the operator from potent pharmacological effects (SSRI activity)
and acute toxicity.[1]

* |sotopic Integrity: Protecting the compound from moisture (H/D exchange) and cross-
contamination.[1]

Hazard Classification (GHS /| CLP)

Based on the parent compound (Fluoxetine HCI), this material is classified as Hazardous.[1]

e Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.[1][2][3]
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e Serious Eye Damage: Category 1 (H318) — Causes irreversible eye damage.[1]
e Aquatic Toxicity: Acute 1 (H410) — Very toxic to aquatic life with long-lasting effects.[1]

e Occupational Exposure Band (OEB): Band 3/4 (Potent Compound).[1] Handle with
containment.

Personal Protective Equipment (PPE) Matrix

Rationale: Standard lab PPE is insufficient for potent drug standards in powder form due to the
risk of aerosolization during weighing.
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Technical Rationale (The

Protection Zone Required Equipment
IlWhyIl)

Engineering Control Primary:
Weighing mg-quantities
generates invisible micro-
) Fume Hood (Class Il, Type ) )
Respiratory ) particulates.[1] If a hood is
A2/B2) or P100 Respirator ) )

unavailable, a P100 is
mandatory to prevent mucous

membrane absorption.[1]

Risk H318: Safety glasses with

) ) side shields are insufficient for
Chemical Goggles (Indirect ) )
Ocular vent) powders that cause irreversible
en
eye damage.[1] Goggles seal

against airborne dust.[1]

Permeation & Visualization:
The outer glove protects the
inner glove. If the outer glove
Double Nitrile Gloves (4 mil tears, the inner glove
Dermal (Hand) min.)[1] (preferably a contrasting color)
remains a barrier.[1] Change
outer gloves immediately after

weighing.[1]

Particulate Shedding: Cotton

coats trap dust.[1] Tyvek repels
Tyvek® Lab Coat (or _
Dermal (Body) valent) particulates and prevents the
equivalen
a compound from migrating to

street clothes.

Operational Protocol: From Vial to Solution

Obijective: Solubilize the standard without compromising operator safety or isotopic purity.

Phase 1: Receiving & Acclimatization

e Step: Upon receipt, inspect the vial for cracks before opening the outer packaging.
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 Critical Control Point: Allow the vial to equilibrate to room temperature in a desiccator before
opening.

o Causality: Opening a cold vial (e.g., from -20°C storage) in humid air causes
condensation.[1] Moisture can lead to H/D exchange (loss of deuterium label) and
hydrolysis, ruining the standard's mass spec signature.[1]

Phase 2: Weighing (The High-Risk Step)

e Location: Inside a certified chemical fume hood.
 Static Control: Use an ionizing anti-static gun on the vial and spatula.[1]

o Causality: Deuterated salts are often dry and static-prone.[1] Static can cause the powder
to "jump" off the spatula, creating an inhalation hazard and loss of expensive material.[1]

e Technique:
o Tare the receiving vessel (volumetric flask).
o Transfer solid gently.[1] Do not tap the spatula on the flask rim (creates aerosols).

o Recap the source vial immediately.[1]

Phase 3: Solubilization

» Solvent Choice: Methanol (MeOH) is the preferred primary solvent for Fluoxetine HCI.[1]

e Procedure: Add solvent to the flask inside the hood. Sonicate if necessary, but ensure the
cap is sealed with Parafilm to prevent solvent evaporation which alters concentration.[1]

e Labeling: Mark the vial as "POISON / POTENT" and "LIGHT SENSITIVE".

Waste Disposal & Decontamination

Do not wash residues down the sink. Fluoxetine is highly toxic to aquatic ecosystems (H410).

[1]
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o Solid Waste: All gloves, weigh boats, and paper towels used in the process must be
disposed of in RCRA Hazardous Waste containers (typically incinerated).[1]

e Liquid Waste: Collect in a dedicated "Halogenated/Toxic Organic" waste stream.[1]
e Surface Decontamination:

o Wipe balance and hood surface with 10% Bleach (Sodium Hypochlorite) followed by 70%
Isopropanol.[1]

o Mechanism:[4][5][6][7][8][9] Bleach oxidizes and degrades the amine structure; alcohol
removes the residue.

Visual Workflow (Process Logic)

LC-MS Verification
(Isotopic Purity)

Cold Storage Prevent C ~ ilibrati
(20°C) > (Desiccator 1hr)

Click to download full resolution via product page

Figure 1: Safe handling workflow for Deuterated Fluoxetine, emphasizing moisture control and
containment.

References & Authority

e United States Pharmacopeia (USP).USP General Chapter <800> Hazardous Drugs—
Handling in Healthcare Settings.[1][10] (Establishes containment protocols for potent
compounds).

¢ National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 3386, Fluoxetine Hydrochloride.[1] (Source of GHS Toxicity Data: H302, H318, H410).[1]

* Resolve Mass Laboratories.Deuterated Internal Standards for LC-MS: Selection & Handling.
(Guidance on isotopic integrity and H/D exchange).
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e Cayman Chemical.Safety Data Sheet: Fluoxetine (hydrochloride).[1][3][5] (Specific handling
for research-grade Fluoxetine salts).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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